Cas no 1261917-30-9 (4-(4-Chloro-3-methoxycarbonylphenyl)-3-methoxybenzoic acid)

• Product Name: 4-(4-Chloro-3-methoxycarbonylphenyl)-3-methoxybenzoic acid
• CAS No: 1261917-30-9
• MF: C₁₆H₁₃ClO₅
• MW: 320.724424123764
• MDL: MFCD18322690
• CID: 2763321
• PubChem ID: 53228509
• Update Time: 2025-06-29

4-(4-Chloro-3-methoxycarbonylphenyl)-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261917-30-9
• 4'-Chloro-2-methoxy-3'-(methoxycarbonyl)[1,1'-biphenyl]-4-carboxylic acid
• 4-(4-CHLORO-3-METHOXYCARBONYLPHENYL)-3-METHOXYBENZOIC ACID
• DTXSID20692042
• 4-(4-Chloro-3-methoxycarbonylphenyl)-3-methoxybenzoic acid, 95%
• MFCD18322690
• 4-(4-Chloro-3-methoxycarbonylphenyl)-3-methoxybenzoic acid

• MDL： MFCD18322690
• Inchi： 1S/C16H13ClO5/c1-21-14-8-10(15(18)19)3-5-11(14)9-4-6-13(17)12(7-9)16(20)22-2/h3-8H,1-2H3,(H,18,19)
• InChI Key： CHZNOKABTBUVBJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)OC)C1C=CC(C(=O)O)=CC=1OC

Computed Properties

• Exact Mass: 320.0451512Da
• Monoisotopic Mass: 320.0451512Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 72.8Ų

Additional information on 4-(4-Chloro-3-methoxycarbonylphenyl)-3-methoxybenzoic acid

4-(4-Chloro-3-methoxycarbonylphenyl)-3-methoxybenzoic acid (CAS No. 1261917-30-9)

4-(4-Chloro-3-methoxycarbonylphenyl)-3-methoxybenzoic acid, also known by its CAS registry number CAS No. 1261917-30-9, is a highly specialized organic compound with significant applications in the field of medicinal chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential bioactivity, making it a subject of interest for researchers and developers in the pharmaceutical industry.

The molecular structure of 4-(4-Chloro-3-methoxycarbonylphenyl)-3-methoxybenzoic acid is characterized by a benzoic acid moiety substituted with a methoxy group at the 3-position and a chloromethylcarbonylphenyl group at the 4-position. This arrangement creates a molecule with both aromatic and functional groups, which are known to play critical roles in pharmacological interactions. The presence of the methoxy group at the 3-position introduces electron-donating effects, potentially influencing the compound's reactivity and solubility properties.

Recent studies have highlighted the potential of 4-(4-Chloro-3-methoxycarbonylphenyl)-3-methoxybenzoic acid as a lead compound in drug discovery programs targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. Researchers have employed advanced computational techniques, such as molecular docking and QSAR modeling, to evaluate its binding affinity towards key biological targets, including enzymes and receptors involved in disease pathways.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions, oxidation, and functional group transformations. The synthesis pathway typically begins with the preparation of intermediates that incorporate the necessary substituents, followed by coupling reactions to assemble the final product. Optimization of reaction conditions has been crucial in achieving high yields and maintaining the integrity of the molecule's functional groups.

The bioactivity of 4-(4-Chloro-3-methoxycarbonylphenyl)-3-methoxybenzoic acid has been explored in various in vitro assays, including cytotoxicity studies against cancer cell lines and enzyme inhibition assays targeting kinases and proteases. Preliminary results suggest that this compound exhibits moderate inhibitory activity against certain enzymes, indicating its potential as a starting point for further optimization into more potent drug candidates.

Moreover, recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound. Researchers have explored the use of catalytic systems and biodegradable solvents to reduce environmental impact while maintaining product quality. These efforts align with global initiatives to promote eco-friendly practices in chemical manufacturing.

In conclusion, 4-(4-Chloro-3-methoxycarbonylphenyl)-3-methoxybenzoic acid (CAS No. 1261917-30-9) represents a promising compound with diverse applications in medicinal chemistry. Its unique structure, combined with emerging research findings, positions it as a valuable tool for advancing drug discovery efforts across multiple therapeutic areas.